Cas no 2229257-45-6 (tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate
• CAS No: 2229257-45-6
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6038695
• PubChem ID: 165667326
• Update Time: 2025-06-12

tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate
• EN300-1888721
• 2229257-45-6
• tert-butyl N-[2-amino-3-(1H-pyrrol-3-yl)propyl]carbamate

• Inchi： 1S/C12H21N3O2/c1-12(2,3)17-11(16)15-8-10(13)6-9-4-5-14-7-9/h4-5,7,10,14H,6,8,13H2,1-3H3,(H,15,16)
• InChI Key： WFTFOQVAOIXEEN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CNC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate (CAS No. 2229257-45-6)

Tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its Chemical Abstracts Service (CAS) number 2229257-45-6, is a derivative of carbamate with a unique structural framework that includes a tert-butyl group, an amino-substituted propyl chain, and a 1H-pyrrol-3-yl moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structure of tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate is characterized by its high molecular complexity, which arises from the combination of multiple heterocyclic and alkyl substituents. This complexity not only influences its reactivity but also its potential biological activity. The tert-butyl group enhances the stability of the carbamate moiety, making it less susceptible to hydrolysis under physiological conditions, while the 1H-pyrrol-3-yl ring introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrole derivatives in drug design due to their ability to modulate various biological pathways. The 1H-pyrrol-3-yl substituent in tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate has been shown to exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial activities. This has spurred interest in exploring its potential as a lead compound or intermediate in the development of novel therapeutic agents.

The amino-substituted propyl chain in this compound serves as a linker that can be further modified to attach other pharmacophores or functional groups. This flexibility makes it a versatile building block for constructing more complex molecules with tailored biological activities. In particular, the carbamate group is known for its role in drug design, often serving as a pharmacophore that interacts with biological targets through hydrogen bonding and other non-covalent interactions.

In the context of modern drug discovery, the synthesis and optimization of tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate have been influenced by cutting-edge synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of its complex framework. Additionally, computational methods like molecular docking and quantum mechanical calculations are being employed to predict its binding affinity and interaction modes with biological targets.

One of the most compelling aspects of tert-butyl N-2-amino-3-(1H-pyrrol-3-yl)propylcarbamate is its potential application in the development of targeted therapies. The unique combination of functional groups suggests that it may interact with specific proteins or enzymes involved in disease pathways. For instance, studies have indicated that pyrrole derivatives can inhibit kinases and other enzymes implicated in cancer progression. The stability provided by the tert-butyl carbamate group ensures that the compound remains intact during metabolic processes, enhancing its bioavailability and therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of intermediates like tert-butyl N-2-amino-3-(1H-pyrrol-3-y)propylcarbamate in accelerating drug development pipelines. By leveraging such intermediates, researchers can rapidly synthesize analogs with varying substituents to optimize pharmacokinetic and pharmacodynamic properties. This approach has been particularly effective in identifying lead compounds for further preclinical and clinical evaluation.

Furthermore, the use of green chemistry principles has influenced the synthesis of this compound, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. These efforts align with broader industry trends aimed at reducing environmental impact while maintaining high standards of chemical purity and yield. The development of novel synthetic routes for tert-butyl N-2-amino-3-(1H-pyrrol-y)propyle-carbamate exemplifies this shift toward more sustainable methodologies.

As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow. The integration of computational modeling with experimental synthesis has accelerated the discovery process, enabling faster identification of promising candidates for therapeutic development. This synergy between experimental and computational approaches underscores the dynamic nature of modern drug discovery.

In conclusion, tert-butyl N-2-amino--(1H-pyrrol-y)propyle-carbamate (CAS No. 2229257--45--6) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for pharmaceutical research and development. As scientists continue to explore its potential applications, this compound is poised to play an important role in shaping future therapeutic strategies.